3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid

• Molecular Formula: C14H11Cl4NO4
• Molecular Weight: 399 g/mol
• IUPAC Name: 3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxoisoindol-2-yl)pentanoic acid
• InChI: InChI=1S/C14H11Cl4NO4/c1-3-4(2)11(14(22)23)19-12(20)5-6(13(19)21)8(16)10(18)9(17)7(5)15/h4,11H,3H2,1-2H3,(H,22,23)
• InChI Key: BXTNZHLEVRDHIE-UHFFFAOYSA-N
• SMILES: CCC(C)C(C(=O)O)N1C(=O)C2=C(C1=O)C(=C(C(=C2Cl)Cl)Cl)Cl

Description

3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid, also known as TCDD, is a synthetic organic compound that belongs to the family of dioxins. TCDD is a highly toxic and persistent environmental contaminant that has been the subject of extensive scientific research due to its harmful effects on human health and the environment.

Mechanism of Action

3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid exerts its toxic effects by binding to the aryl hydrocarbon receptor (AhR), a transcription factor that regulates gene expression in response to environmental toxins. Once activated, the AhR/3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid complex binds to specific DNA sequences, leading to the upregulation or downregulation of target genes involved in a variety of cellular processes.
Biochemical and Physiological Effects:
3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid exposure has been shown to cause a wide range of biochemical and physiological effects in humans and animals. These include alterations in gene expression, immune system dysfunction, liver damage, reproductive abnormalities, and developmental abnormalities.

Advantages and Limitations for Lab Experiments

3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid is a highly toxic and persistent environmental contaminant that is difficult to work with in laboratory settings. However, its toxicity and persistence make it a useful tool for studying the effects of environmental toxins on human health and the environment. 3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid exposure can be controlled and monitored in laboratory settings, allowing researchers to study its effects on various biological systems.

Future Directions

Future research on 3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid should focus on identifying safer alternatives to the industrial processes that produce it. Additionally, more research is needed to fully understand the mechanisms by which 3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid exerts its toxic effects on human health and the environment. This could lead to the development of new treatments and preventative measures for individuals exposed to 3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid. Finally, more research is needed to identify the long-term effects of 3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid exposure on human health and the environment, as well as the potential for remediation of contaminated sites.

Synthesis Methods

3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid is not produced commercially and is only formed as an unintentional byproduct of various industrial processes, including waste incineration, chemical manufacturing, and paper production. The most common method of synthesis involves the combustion of organic materials containing chlorine, such as PVC, in the presence of heat and oxygen.

Scientific Research Applications

3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid has been extensively studied for its effects on human health and the environment. It has been shown to be a potent carcinogen, immunotoxin, and endocrine disruptor. 3-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid exposure has been linked to a variety of adverse health effects, including cancer, birth defects, developmental abnormalities, and immune system dysfunction.